Cas no 639-34-9 (Curan,1-acetyl-17,19-epoxy-, (19R)- (9CI))

• Product Name: Curan,1-acetyl-17,19-epoxy-, (19R)- (9CI)
• CAS No: 639-34-9
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 514627
• PubChem ID: 120759
• Update Time: 2025-04-19

Curan,1-acetyl-17,19-epoxy-, (19R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Curan,1-acetyl-17,19-epoxy-, (19R)- (9CI)
• (19R)-1-Acetyl-17,19-epoxycuran
• Spermostrychnin
• 1-(19-Methyl-16,17-dihydro-2,16-cycloformosanan-1-yl)ethan-1-one
• Spermostrychnine
• Curan, 1-acetyl-17,19-epoxy-, 19(R)-
• 639-34-9
• DTXSID80980816
• 1-Acetyl-17,19R-epoxycuran
• 19(R)-1-Acetyl-17,19-epoxycuran

• Inchi： 1S/C21H26N2O2/c1-12-15-10-22-8-7-21-17-5-3-4-6-18(17)23(13(2)24)20(21)16(11-25-12)14(15)9-19(21)22/h3-6,12,14-16,19-20H,7-11H2,1-2H3
• InChI Key： BYQCMXYHBHKSQD-UHFFFAOYSA-N
• SMILES： O1C(C)C2CN3CCC45C6C=CC=CC=6N(C(C)=O)C4C(C1)C2CC35

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.29
• Boiling Point: 545.9°Cat760mmHg
• Flash Point: 284°C
• Refractive Index: 1.652

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids